N-(2-Methoxy-2-thiophen-3-ylethyl)-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-(2-methoxy-2-thiophen-3-ylethyl)-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C12H12F3N3OS/c1-19-9(8-3-5-20-7-8)6-17-11-16-4-2-10(18-11)12(13,14)15/h2-5,7,9H,6H2,1H3,(H,16,17,18)
• InChI Key: GEPYDBBYTVYSCL-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=NC=CC(=N1)C(F)(F)F)C2=CSC=C2
• Molecular Formula: C12H12F3N3OS
• Molecular Weight: 303.31 g/mol

Description

N-(2-Methoxy-2-thiophen-3-ylethyl)-4-(trifluoromethyl)pyrimidin-2-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as MTEP and is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

MTEP selectively binds to and blocks the activity of mGluR5, which is a G protein-coupled receptor. This receptor is involved in the modulation of glutamate neurotransmission, which is important for learning and memory. By blocking the activity of mGluR5, MTEP has been shown to improve cognitive function and reduce anxiety.
Biochemical and Physiological Effects:
MTEP has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function and reduce anxiety in animal models. MTEP has also been shown to reduce the reinforcing effects of drugs of abuse, making it a potential treatment for addiction. Additionally, MTEP has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

MTEP has several advantages for lab experiments. It is a selective antagonist of mGluR5, making it a useful tool for studying the role of this receptor subtype in various physiological processes. MTEP is also highly pure and has been optimized for high yields, making it a reliable source for scientific research.
However, MTEP also has some limitations for lab experiments. It has a short half-life, which may make it difficult to study its long-term effects. Additionally, MTEP has been shown to have off-target effects on other receptor subtypes, which may complicate data interpretation.

Future Directions

For the study of MTEP include the development of analogs with improved pharmacokinetic properties, the study of MTEP in combination with other drugs, and the study of MTEP in human clinical trials.

Synthesis Methods

The synthesis of MTEP involves a multi-step process that starts with the reaction of 2-bromo-3-methylthiophene with 2-methoxyethylamine. The resulting intermediate is then reacted with 4-(trifluoromethyl)pyrimidine-2-amine to yield the final product, MTEP. The synthesis method has been optimized to produce high yields of pure MTEP, making it a reliable source for scientific research.

Scientific Research Applications

MTEP has been used in various scientific research studies due to its selective antagonism of mGluR5. This receptor subtype is involved in various physiological processes, including learning and memory, anxiety, and addiction. MTEP has been shown to have potential applications in the treatment of several neurological and psychiatric disorders, including Fragile X syndrome, Parkinson's disease, and addiction.